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Cat. No.: B12372517

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to assessing the anti-angiogenic effects of

Pseudolaroside B (PSB), a diterpenoid isolated from the root bark of the golden larch tree,

Pseudolarix kaempferi. Angiogenesis, the formation of new blood vessels from pre-existing

ones, is a critical process in tumor growth and metastasis. PSB has emerged as a promising

anti-angiogenic agent, and these application notes and protocols detail the experimental

procedures to investigate its mechanism of action.

Quantitative Data Summary
The anti-angiogenic activity of Pseudolaroside B has been demonstrated across various in

vitro and in vivo models. The following tables summarize the dose-dependent inhibitory effects

of PSB on key angiogenic processes.

Table 1: In Vitro Anti-Angiogenic Effects of Pseudolaroside B
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Assay Cell Type
Treatment
Duration

PSB
Concentrati
on (µM)

Observed
Effect

Citation

Endothelial

Cell

Proliferation

HUVEC 72 hours 0.625 - 5

Significant

inhibition of

proliferation.

[1]

Endothelial

Cell Migration
HUVEC -

Concentratio

n-dependent

Inhibition of

VEGF-

stimulated

migration.

[2]

Endothelial

Cell Tube

Formation

HUVEC 24 hours 0.313 - 2.5

Potent, dose-

dependent

blockage of

VEGF-

induced tube

formation.

[1]

Table 2: In Vivo Anti-Angiogenic Effects of Pseudolaroside B

Assay Model PSB Dose
Observed
Effect

Citation

Chick

Chorioallantoic

Membrane

(CAM)

Chick Embryo 10 nmol per egg

Significant

suppression of

angiogenesis.

[2]

Matrigel Plug

Assay
Mouse -

Reduction of

VEGF-induced

angiogenesis.

[1]

Signaling Pathway Analysis
Pseudolaroside B exerts its anti-angiogenic effects by targeting key signaling pathways

involved in endothelial cell proliferation, migration, and survival. The primary mechanism
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involves the inhibition of the Vascular Endothelial Growth Factor (VEGF) signaling pathway.
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VEGF

VEGFR-2 (KDR/flk-1)

Binds to
PLCγ

PI3KPseudolaroside B

Inhibits
Phosphorylation

ERK1/2

Akt Cell Proliferation
& Survival

Cell Migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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